Iridium

Iridium is a transition metal classified within the platinum group, known for its remarkable properties and unique position in the periodic table. With the atomic number 77 and symbol Ir, it is characterized by its high density, resistance to corrosion, and ability to withstand extreme conditions. Iridium has a variety of oxidation states ranging from -3 to +9, which contributes to its versatility in

Radioisotope Applications: Iridium-192

Industrial Radiography:

• The most stable radioisotope of Iridium, Iridium-192 (Ir-192), finds significant use in industrial radiography. [Source: Wikipedia - Iridium, ]
• This specific application involves using Ir-192 as a source of gamma radiation for non-destructive testing (NDT), particularly for inspecting welds in critical structures like pipelines and pressure vessels within the oil and gas industries. [Source: Royal Society of Chemistry - Iridium, ]
• The high-energy gamma rays emitted by Ir-192 penetrate through the material, allowing technicians to detect internal defects and ensure structural integrity.

Brachytherapy in Cancer Treatment:

• Ir-192 also plays a role in brachytherapy, a cancer treatment method involving the placement of radioactive sources within or near the tumor site. [Source: Wikipedia - Iridium, ]
• In this context, Ir-192 sources deliver a high dose of localized radiation directly to the tumor, minimizing damage to surrounding healthy tissues.

Iridium-Based Catalysts

Iridium's unique chemical properties, including its ability to form various stable oxidation states, make it a valuable component in catalysts for diverse chemical reactions. [Source: Royal Society of Chemistry - Iridium, ]

• Researchers are actively exploring Iridium-based catalysts for applications in:
  • Organic synthesis: Iridium catalysts are being developed to facilitate efficient and selective synthesis of complex organic molecules, crucial for the development of new drugs and materials. [Source: ScienceDirect - Iridium in Catalysis, ]
  • Hydrogen production: Iridium catalysts hold promise for the development of efficient and sustainable methods for producing hydrogen fuel, a clean and renewable energy source. [Source: National Renewable Energy Laboratory - Hydrogen Production, ]

Iridium in Satellite Communication for Research

The Iridium satellite constellation, consisting of low-earth orbit satellites, provides critical communication infrastructure for researchers working in remote and challenging environments. [Source: Iridium - Polar Scientific Research, ]

• This network enables scientists to:
  • Collect and transmit data from various sensors deployed in remote locations, such as weather stations, environmental monitoring equipment, and wildlife tracking devices.
  • Maintain communication with research teams in the field, ensuring safety and facilitating real-time collaboration.
  • Access vital information like weather updates, essential for planning and conducting research activities in remote areas.

$\text{Ir}(s)+\text{O}_2(g)\rightarrow \text{IrO}_2(s)$

Iridium can also react with halogens; for example, it forms iridium(VI) fluoride when reacted with fluorine:

$3\text{Ir}(s)+6\text{F}_2(g)\rightarrow 3\text{IrF}_6(s)$

Additionally, iridium can produce various trihalides such as iridium(III) chloride and bromide through direct reactions with chlorine or bromine under dry conditions